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Compound of Interest

Compound Name: Germanium tetrabromide
CAS No.: 13450-92-5
Cat. No.: B077289
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Germanium tetrabromide (GeBra) is a versatile inorganic compound utilized in various
scientific and industrial applications. In the semiconductor industry, it serves as a precursor for
the deposition of germanium-containing thin films and coatings through chemical vapor
deposition (CVD) and related techniques.[1] Its reactivity also makes it a valuable reagent in
the synthesis of other organogermanium compounds and as a catalyst in specific chemical
reactions.[1] This document provides a comprehensive protocol for the safe handling and
preparation of Germanium tetrabromide solutions for research and development purposes.
Given its hazardous nature, adherence to strict safety protocols is paramount.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Germanium tetrabromide is
presented in the table below.
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Property Value

Chemical Formula GeBra

Molecular Weight 392.25 g/mol [2]

Appearance Colorless to white crystalline solid[1][3]
Melting Point 26 °C[4][5]

Boiling Point 186.5 °C[3]

Density 3.13 g/mL at 25 °C[3]

Soluble in ethanol, toluene, ether, chloroform,
Solubility benzene, and carbon tetrachloride.[3] Reacts

violently with water.[1][3]

Safety Precautions

Germanium tetrabromide is a corrosive and hazardous material that requires careful handling
in a controlled laboratory environment.[1]

3.1 Personal Protective Equipment (PPE)
» Eye Protection: Chemical safety goggles and a face shield are mandatory.
e Hand Protection: Use chemical-resistant gloves such as neoprene or nitrile rubber.

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For operations
with a higher risk of splashing, a chemical-resistant apron is recommended.

o Respiratory Protection: All handling of solid GeBra and its solutions should be performed in a
certified chemical fume hood.

3.2 Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Experimental Protocol: Germanium Tetrabromide
Solution Preparation

This protocol outlines the procedure for preparing a Germanium tetrabromide solution in an
anhydrous organic solvent. The following procedure should be performed in an inert
atmosphere (e.g., in a glovebox or using Schlenk line techniques) due to the moisture
sensitivity of GeBra.

4.1 Materials and Equipment

¢ Germanium tetrabromide (GeBra4), solid

e Anhydrous solvent (e.g., toluene, hexane, or other suitable organic solvent)
e Schlenk flask or other suitable reaction vessel with a magnetic stir bar

e Septa and needles

e Syringes

o Magnetic stir plate

e Glovebox or Schlenk line

4.2 Solution Preparation Workflow
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Caption: Workflow for the preparation of a Germanium tetrabromide solution.
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4.3 Step-by-Step Procedure

e Glassware Preparation: Ensure all glassware is thoroughly dried in an oven at >100 °C
overnight and cooled under a stream of dry nitrogen or in a desiccator before use.

 Inert Atmosphere: Assemble the reaction vessel (e.g., Schlenk flask) and purge with an inert
gas (e.g., nitrogen or argon) for at least 15-20 minutes to remove air and moisture. If using a
glovebox, transfer all materials and equipment into the glovebox.

o Weighing GeBra: In the inert atmosphere, carefully weigh the desired amount of Germanium
tetrabromide and add it to the reaction vessel.

e Solvent Addition: Using a syringe, transfer the calculated volume of the desired anhydrous
solvent to the reaction vessel containing the GeBra.

 Dissolution: Stir the mixture using a magnetic stir plate until the Germanium tetrabromide is
completely dissolved. Gentle heating may be applied if necessary, but care should be taken
as GeBrs has a low melting point.

o Storage: Once dissolved, the solution can be used immediately or transferred to a suitable
storage container with a sealed cap (e.g., a septum-sealed bottle) under an inert
atmosphere. Store the solution in a cool, dark, and dry place.

Solution Characterization

The concentration and purity of the prepared Germanium tetrabromide solution can be
characterized using various analytical techniques.

Technique Information Provided

) 73Ge NMR can be used to confirm the presence
Nuclear Magnetic Resonance (NMR) o ]
of the GeBra species in solution and to assess

Spectroscopy ] ] ]

its chemical environment.[6]
Inductively Coupled Plasma - Mass Can be used to accurately determine the
Spectrometry (ICP-MS) germanium concentration in the solution.
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Logical Workflow for Solution Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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